Cas no 1326896-19-8 (1-(4-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326896-19-8
• MF: C₁₇H₁₆ClN₅O
• MW: 341.794841766357
• CID: 5323346
• Update Time: 2025-05-23

1-(4-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• STL126746
• 1-(4-chlorophenyl)-N-propan-2-yl-5-pyridin-3-yltriazole-4-carboxamide
• 1-(4-chlorophenyl)-N-isopropyl-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H16ClN5O/c1-11(2)20-17(24)15-16(12-4-3-9-19-10-12)23(22-21-15)14-7-5-13(18)6-8-14/h3-11H,1-2H3,(H,20,24)
• InChI Key： AYTOCCNIKYAFOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2C=NC=CC=2)=C(C(NC(C)C)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 3
• Topological Polar Surface Area: 72.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(4-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

1-(4-Chlorophenyl)-N-(Propan-2-yl)-5-(Pyridin-3-yl)-1H-1,2,3-Triazole-4-Carboxamide

The compound 1-(4-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No: 1326896-19-8) is a highly specialized organic compound with a complex molecular structure that combines aromatic heterocycles and functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications.

The molecular structure of this compound is characterized by a 1H-1,2,3-triazole ring system, which serves as a central scaffold. Attached to this triazole ring are several substituents: a 4-chlorophenyl group at position 1, a pyridin-3-yl group at position 5, and an N-propan-2-yl carboxamide group at position 4. These substituents contribute to the compound's stability, reactivity, and bioavailability.

Recent studies have highlighted the potential of this compound as a bioactive molecule in drug discovery. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The presence of the 4-chlorophenyl group enhances the molecule's lipophilicity, which is crucial for crossing biological membranes. Meanwhile, the pyridin-3-yl group introduces electron-withdrawing effects that can modulate the compound's electronic properties and reactivity.

One of the most promising applications of this compound is in the development of antimicrobial agents. Research has shown that triazole-containing compounds can exhibit potent activity against various pathogens, including bacteria and fungi. The combination of the triazole ring with the pyridin-3-yl and 4-chlorophenyl groups may enhance its antimicrobial efficacy while reducing toxicity to host cells.

In addition to its biological applications, this compound has also been explored for its potential in materials science. The triazole moiety can act as a coordinating unit in metallopolymers and coordination polymers, making it a candidate for designing novel materials with tailored properties such as magnetic responsiveness or conductivity.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Common approaches include click chemistry methodologies such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which allows for efficient construction of the triazole ring. Subsequent functionalization steps are then employed to introduce the desired substituents.

From an environmental standpoint, this compound has been studied for its biodegradability and ecological impact. Preliminary findings suggest that it undergoes slow degradation under aerobic conditions, which raises concerns about its persistence in aquatic environments. Further research is needed to optimize its design for reduced environmental footprint while maintaining its desired properties.

In conclusion, 1-(4-chlorophenyl)-N-(propan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No: 1326896